Cas no 2361657-98-7 (N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide)

• Product Name: N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide
• CAS No: 2361657-98-7
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 5378179
• PubChem ID: 145909509
• Update Time: 2025-06-08

N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Difluoromethoxy)-3-pyridinyl]-2-propenamide
• N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide

• Inchi： 1S/C9H8F2N2O2/c1-2-7(14)13-6-4-3-5-12-8(6)15-9(10)11/h2-5,9H,1H2,(H,13,14)
• InChI Key： OFTGIEYDOODEHN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1OC(F)F)(=O)C=C

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.3±42.0 °C(Predicted)
• pka: 11.83±0.70(Predicted)

Additional information on N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide

Professional Introduction to N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide (CAS No: 2361657-98-7)

N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2361657-98-7, represents a fascinating example of how structural modifications can lead to novel biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including a pyridine ring, a prop-2-enamide moiety, and a difluoromethoxy substituent, which collectively contribute to its unique chemical and biological properties.

The pyridine ring is a common structural motif in many biologically active molecules, often serving as a pharmacophore that interacts with specific targets in biological systems. In N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide, the pyridine ring is further functionalized with a 3-ylprop-2-enamide group, which introduces both hydrophobic and polar characteristics to the molecule. This balance of properties can be crucial for optimizing solubility, bioavailability, and target binding affinity. The presence of the amide group also suggests potential for hydrogen bonding interactions, which are frequently exploited in drug design to enhance binding specificity.

The most distinctive feature of N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide is undoubtedly the difluoromethoxy substituent. This group has been extensively studied for its ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. The fluorine atoms in the difluoromethoxy group can engage in favorable interactions with biological targets, such as hydrogen bonding or π-stacking interactions, while also influencing the overall electronic distribution of the molecule. These effects can lead to enhanced binding affinities and improved pharmacokinetic profiles. Recent studies have highlighted the utility of difluoromethoxy groups in designing kinase inhibitors, particularly those targeting tyrosine kinases, where they can serve as critical pharmacophoric elements.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide and its potential biological targets. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations in solution, which may contribute to its versatility in binding different protein targets. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the molecule, providing valuable information for rational drug design. These computational approaches have been instrumental in guiding synthetic efforts and optimizing the molecular structure for improved biological activity.

In vitro studies have begun to explore the biological activity of N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide across various therapeutic areas. Initial screening assays have shown promising results in inhibiting certain enzymatic activities associated with inflammation and cancer progression. The compound's ability to interact with specific enzymes has been attributed to its well-designed pharmacophore, which can precisely match the binding pockets of these enzymes. Furthermore, preliminary toxicity studies have indicated that the molecule exhibits low cytotoxicity at relevant concentrations, suggesting its potential as a lead compound for further development.

The synthesis of N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions on the pyridine ring, introduction of the prop-2-enamide moiety via condensation reactions, and selective fluorination at the methoxy group position. Each step has been carefully optimized to ensure high yields and purity of the final product. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry methods, have been employed to enhance efficiency and scalability.

The development of novel pharmaceutical compounds relies heavily on access to high-quality starting materials and intermediates. For N-2-(difluoromethoxy)pyridin-3-ylprop-2-enamide, reliable suppliers must provide consistent purity levels to ensure reproducibility in biological assays. Quality control measures such as HPLC analysis and NMR spectroscopy are essential for verifying the identity and purity of each batch produced. These stringent quality standards are critical for advancing preclinical studies and ultimately bringing new drugs to market.

The future prospects for N-2-(difluoromethoxy)pyridin-3-ypropenamide are promising given its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and explore its potential therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in optimizing this compound into a viable drug candidate. Additionally, exploring analogs with modified substituents may reveal new biological activities or improved pharmacokinetic properties.

The integration of cutting-edge technologies into drug discovery continues to revolutionize how new compounds are designed and developed. High-throughput screening (HTS) platforms enable rapid evaluation of large libraries of compounds for biological activity, while structure-based drug design leverages computational models to guide molecular optimization efforts. These technologies are particularly valuable for compounds like N-(difluoromethoxy)pyridin3-ylprop^–enamide, where precise control over molecular structure is essential for achieving desired biological outcomes.

In conclusion, N-2(difluoromethoxy)pyridin^–₃-ylprop^-enamide(CAS No: 2361657-98-7) stands as a testament to the power of modern chemical synthesis and medicinal chemistry in uncovering novel therapeutic agents. Its unique structural features offer exciting opportunities for further exploration across multiple disease areas. As research progresses, this compound will continue to serve as an important tool for understanding biological mechanisms and developing new treatments that improve human health.